molecular formula C12H9ClN2 B8394182 1-(cyanomethyl)-6-chloro-2,3-dihydro-1H-indene-1-carbonitrile

1-(cyanomethyl)-6-chloro-2,3-dihydro-1H-indene-1-carbonitrile

Cat. No.: B8394182
M. Wt: 216.66 g/mol
InChI Key: MBMKMTQIAXLRLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(cyanomethyl)-6-chloro-2,3-dihydro-1H-indene-1-carbonitrile is a useful research compound. Its molecular formula is C12H9ClN2 and its molecular weight is 216.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9ClN2

Molecular Weight

216.66 g/mol

IUPAC Name

6-chloro-1-(cyanomethyl)-2,3-dihydroindene-1-carbonitrile

InChI

InChI=1S/C12H9ClN2/c13-10-2-1-9-3-4-12(8-15,5-6-14)11(9)7-10/h1-2,7H,3-5H2

InChI Key

MBMKMTQIAXLRLW-UHFFFAOYSA-N

Canonical SMILES

C1CC(C2=C1C=CC(=C2)Cl)(CC#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (E)-ethyl 2-cyano-2-(6-chloro-2,3-dihydro-1H-inden-1-ylidene)acetate (Prep38, 15.00 g, 0.06 mol) in ethanol (300 ml) was treated with a solution of KCN (9.75 g, 0.15 mol) in water (90 ml). The mixture was warmed to 65° C., and stirred for 16 h. The mixture was concentrated in vacuo to remove solvent. The residue was extracted with EA (100 ml×3). The organic layers were combined and washed with a saturated solution of NaHCO3, brine and dried over Na2SO4. The crude was purified by FC (P:E=10/1) to obtain the title compound (4.60 g, y=37.1%).
Quantity
15 g
Type
reactant
Reaction Step One
Name
Quantity
9.75 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Quantity
90 mL
Type
solvent
Reaction Step One
Yield
37.1%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.